Cas no 1111105-38-4 (4-(6-oxo-1H-pyridin-2-yl)benzaldehyde)

• Product Name: 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde
• CAS No: 1111105-38-4
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD11876388
• CID: 2606639
• PubChem ID: 53217535
• Update Time: 2025-05-27

4-(6-oxo-1H-pyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde
• SCHEMBL17488164
• 6-(4-FORMYLPHENYL)-2-HYDROXYPYRIDINE
• DTXSID00682567
• 4-(6-HYDROXYPYRIDIN-2-YL)BENZALDEHYDE
• 6-(4-Formylphenyl)-2-hydroxypyridine, 95%
• 4-(6-Oxo-1,6-dihydropyridin-2-yl)benzaldehyde
• MFCD11876388
• 1111105-38-4

• MDL： MFCD11876388
• Inchi： 1S/C12H9NO2/c14-8-9-4-6-10(7-5-9)11-2-1-3-12(15)13-11/h1-8H,(H,13,15)
• InChI Key： WIPSXGAPNCHQLQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2C=CC(C=O)=CC=2)N1

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde

Recent Advances in the Study of 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde (CAS: 1111105-38-4) in Chemical Biology and Pharmaceutical Research

4-(6-oxo-1H-pyridin-2-yl)benzaldehyde (CAS: 1111105-38-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role as a promising scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

The synthesis of 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde has been optimized in recent years, with several research groups reporting efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that significantly improved yield and purity compared to traditional methods. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological evaluation and potential commercialization.

From a biological perspective, 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde has shown remarkable activity as a modulator of protein-protein interactions (PPIs). Research conducted at the University of Cambridge revealed its ability to selectively inhibit the interaction between p53 and MDM2, a key regulatory pathway in cancer cell survival. The compound's aldehyde functionality appears to play a crucial role in forming reversible covalent bonds with target proteins, offering both specificity and reversibility - a rare combination in PPI inhibitors.

In neurodegenerative disease research, preliminary studies have indicated that derivatives of 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde may cross the blood-brain barrier and exhibit neuroprotective effects. A 2024 paper in ACS Chemical Neuroscience reported that structural modifications of this core scaffold resulted in compounds with significant activity against tau protein aggregation, a hallmark of Alzheimer's disease. These findings suggest potential applications in treating tauopathies and other protein-misfolding disorders.

The compound's mechanism of action has been further elucidated through advanced structural biology techniques. Cryo-EM studies published in Nature Structural & Molecular Biology in early 2024 provided high-resolution insights into how 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde interacts with its biological targets at the atomic level. These structural insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties and target specificity.

From a pharmaceutical development standpoint, several companies have initiated preclinical programs based on the 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde scaffold. Notably, a major biotech firm has advanced a series of optimized derivatives into IND-enabling studies for oncology indications, with preliminary data showing promising tumor growth inhibition in xenograft models. The compound's favorable toxicity profile in these studies suggests it may have a wide therapeutic window.

Looking forward, the versatility of 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde as a chemical building block continues to inspire new research directions. Recent computational studies have predicted additional protein targets for this scaffold, expanding its potential therapeutic applications. Furthermore, its use in PROTAC (proteolysis targeting chimera) design has gained attention, with several research groups reporting successful degradation of disease-relevant proteins using derivatives of this compound.

In conclusion, 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde (CAS: 1111105-38-4) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. The recent advances in its synthesis, biological evaluation, and mechanistic understanding position it as a promising candidate for further development across multiple therapeutic areas. Continued research efforts are expected to yield additional insights and potentially lead to clinical candidates in the coming years.